Cas no 1250444-23-5 (3-Bromo-2,6-difluorobenzonitrile)
1250444-23-5 structure
Product Name:3-Bromo-2,6-difluorobenzonitrile
CAS No:1250444-23-5
MF:C7H2BrF2N
MW:217.998287677765
MDL:MFCD16987589
CID:4564660
PubChem ID:56604707
Update Time:2024-11-02
3-Bromo-2,6-difluorobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2,6-difluorobenzonitrile
- 3-bromo-2,6-difluoro-Benzonitrile
- AK411634
- IORVOBJVFPHSKR-UHFFFAOYSA-N
- CS-0087931
- 1250444-23-5
- SY059048
- DS-18697
- SCHEMBL2729265
- C71986
- MFCD16987589
- AKOS023098190
-
- MDL： MFCD16987589
- Inchi： 1S/C7H2BrF2N/c8-5-1-2-6(9)4(3-11)7(5)10/h1-2H
- InChI Key： IORVOBJVFPHSKR-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(C#N)=C1F)F
Computed Properties
- Exact Mass: 216.93387 g/mol
- Monoisotopic Mass: 216.93387 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 23.8
- Molecular Weight: 218.00
3-Bromo-2,6-difluorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM248482-1g |
3-Bromo-2,6-difluorobenzonitrile |
1250444-23-5 | 95+% | 1g |
$302 | 2021-06-16 | |
| Chemenu | CM248482-5g |
3-Bromo-2,6-difluorobenzonitrile |
1250444-23-5 | 95+% | 5g |
$1350 | 2021-06-16 | |
| Fluorochem | 070721-250mg |
3-Bromo-2,6-difluorobenzonitrile |
1250444-23-5 | 97% | 250mg |
￡150.00 | 2022-03-01 | |
| Fluorochem | 070721-1g |
3-Bromo-2,6-difluorobenzonitrile |
1250444-23-5 | 97% | 1g |
￡303.00 | 2022-03-01 | |
| Fluorochem | 070721-5g |
3-Bromo-2,6-difluorobenzonitrile |
1250444-23-5 | 97% | 5g |
￡1354.00 | 2022-03-01 | |
| Alichem | A013025731-250mg |
3-Bromo-2,6-difluorobenzonitrile |
1250444-23-5 | 97% | 250mg |
$484.80 | 2023-09-03 | |
| Alichem | A013025731-500mg |
3-Bromo-2,6-difluorobenzonitrile |
1250444-23-5 | 97% | 500mg |
$782.40 | 2023-09-03 | |
| Alichem | A013025731-1g |
3-Bromo-2,6-difluorobenzonitrile |
1250444-23-5 | 97% | 1g |
$1460.20 | 2023-09-03 | |
| abcr | AB492554-250 mg |
3-Bromo-2,6-difluorobenzonitrile; . |
1250444-23-5 | 250MG |
€119.10 | 2023-04-20 | ||
| Apollo Scientific | PC501863-250mg |
3-Bromo-2,6-difluorobenzonitrile |
1250444-23-5 | 97% | 250mg |
£22.00 | 2025-02-21 |
3-Bromo-2,6-difluorobenzonitrile Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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